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Executive Summary
The Interleukin-6 (IL-6) family of cytokines and their associated signaling pathways, particularly

the JAK/STAT3 axis, are pivotal in numerous cellular processes, including inflammation,

immune response, and cell proliferation. Dysregulation of this pathway is a hallmark of various

inflammatory diseases and cancers. The shared signal-transducing receptor subunit,

glycoprotein 130 (gp130), represents a critical node for therapeutic intervention. This document

provides a comprehensive technical overview of SC144 hydrochloride, a first-in-class, orally

active, small-molecule inhibitor of gp130. We will detail its mechanism of action, summarize key

quantitative data, provide exemplary experimental protocols, and illustrate the core signaling

and experimental workflows.

Mechanism of Action of SC144 Hydrochloride
SC144 hydrochloride is a potent and specific inhibitor of cytokine signaling mediated by the

gp130 receptor.[1] Its primary mechanism involves direct binding to gp130, which is the

common signal transducer for the IL-6 family of cytokines.[2][3] This interaction initiates a

cascade of events that ultimately curtails the downstream signaling pathway.

The key steps in SC144's mechanism of action are:

Binding to gp130: SC144 directly binds to the gp130 protein.[4][5][6]
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Induction of gp130 Modification: This binding paradoxically induces the phosphorylation of

gp130 at the serine 782 residue (S782) and promotes its deglycosylation.[2][4][6][7]

Abrogation of STAT3 Activation: These modifications to gp130 disrupt its normal function,

leading to the potent abrogation of Signal Transducer and Activator of Transcription 3

(STAT3) phosphorylation (specifically at tyrosine 705) and its subsequent translocation into

the nucleus.[1][4][7][8]

Inhibition of Downstream Gene Expression: By preventing STAT3's nuclear entry, SC144

inhibits the expression of its target genes, which are often involved in cell survival,

proliferation, and angiogenesis.[2][4][6]

Inactivation of Akt: In addition to the STAT3 pathway, SC144 has been shown to lead to the

inactivation of the protein kinase B (Akt) signaling pathway.[4][8]

SC144 selectively inhibits signaling induced by gp130-dependent cytokines, such as IL-6 and

Leukemia Inhibitory Factor (LIF), without affecting pathways stimulated by non-gp130 cytokines

like interferon-gamma (IFN-γ) or platelet-derived growth factor (PDGF).[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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